Cas no 1810858-72-0 (1,3,2-Dioxaborolane, 2,2'-(2,4,6-trimethyl-1,3-phenylene)bis[4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2,2'-(2,4,6-trimethyl-1,3-phenylene)bis[4,4,5,5-tetramethyl-
• CAS No: 1810858-72-0
• MF: C₂₁H₃₄B₂O₄
• MW: 372.114266872406
• MDL: MFCD34597128
• CID: 5172190
• Update Time: 2025-05-20

1,3,2-Dioxaborolane, 2,2'-(2,4,6-trimethyl-1,3-phenylene)bis[4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2,2'-(2,4,6-trimethyl-1,3-phenylene)bis[4,4,5,5-tetramethyl-

• MDL： MFCD34597128
• Inchi： 1S/C21H34B2O4/c1-13-12-14(2)17(23-26-20(8,9)21(10,11)27-23)15(3)16(13)22-24-18(4,5)19(6,7)25-22/h12H,1-11H3
• InChI Key： JRFMKZOHOQCUBJ-UHFFFAOYSA-N
• SMILES： C1(B2OC(C)(C)C(C)(C)O2)=C(C)C=C(C)C(B2OC(C)(C)C(C)(C)O2)=C1C

Additional information on 1,3,2-Dioxaborolane, 2,2'-(2,4,6-trimethyl-1,3-phenylene)bis[4,4,5,5-tetramethyl-

Introduction to 1,3,2-Dioxaborolane, 2,2'-(2,4,6-trimethyl-1,3-phenylene)bis[4,4,5,5-tetramethyl- (CAS No. 1810858-72-0)

1,3,2-Dioxaborolane, 2,2'-(2,4,6-trimethyl-1,3-phenylene)bis[4,4,5,5-tetramethyl- (CAS No. 1810858-72-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of dioxaborolanes and is characterized by its unique structural features and versatile reactivity. The compound's molecular structure includes a central 1,3-phenylene core substituted with three methyl groups and two dioxaborolane moieties attached through a tetramethyl-substituted boron center. This intricate architecture endows the compound with a range of properties that make it a valuable reagent in various chemical reactions and applications.

The 1,3,2-dioxaborolane framework is particularly noteworthy for its ability to form stable complexes with transition metals and its potential as a ligand in catalytic processes. The presence of the trimethyl-1,3-phenylene bridge imparts additional stability and electronic modulation to the molecule. The tetramethyl substitution on the boron centers further enhances the compound's solubility and reactivity in organic solvents. These properties collectively make 1,3,2-Dioxaborolane, 2,2'-(2,4,6-trimethyl-1,3-phenylene)bis[4,4,5,5-tetramethyl- an attractive candidate for use in synthetic chemistry and materials science.

In recent years, significant advancements have been made in understanding the reactivity and applications of dioxaborolanes. One of the most notable areas of research involves their use as building blocks in the synthesis of complex organic molecules. For instance, dioxaborolanes have been employed in Suzuki-Miyaura cross-coupling reactions to construct carbon-carbon bonds efficiently. This reaction is widely used in the synthesis of pharmaceuticals and fine chemicals due to its high yield and selectivity. The tetramethyl substitution on the boron centers of 1,3,2-Dioxaborolane, 2,2'-(2,4,6-trimethyl-1,3-phenylene)bis[4,4,5,5-tetramethyl- enhances its stability under reaction conditions and improves its compatibility with various functional groups.

Beyond synthetic chemistry, dioxaborolanes have also shown promise in materials science. The unique electronic properties of these compounds make them suitable for use in the development of functional materials such as polymers and catalysts. For example, dioxaborolanes can be incorporated into polymer backbones to create materials with enhanced mechanical strength and thermal stability. Additionally, they can serve as ligands in homogeneous catalysis to improve reaction efficiency and selectivity.

Recent studies have also explored the biological activity of dioxaborolanes. Some derivatives have exhibited potent inhibitory effects on enzymes involved in disease pathways. For instance, certain dioxaborolane derivatives have been found to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. The ability to modulate HDAC activity through these compounds opens up new avenues for drug discovery and development.

The synthesis of 1,3,2-Dioxaborolane, 2,2'-(2,4,6-trimethyl-1,3-phenylene)bis[4,4，5，5-tetramethyl- typically involves multi-step procedures that require precise control over reaction conditions. Common synthetic routes include the formation of boronic esters followed by cyclization reactions to form the dioxaborolane ring system. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.

In conclusion, 1，3，2-Dioxaborolane， 2， 2'-(2， 4， 6-trimethyl-1， 3-phenylene)bis[4， 4， 5， 5-tetramethyl- (CAS No. 1810858-72-0) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an invaluable reagent in synthetic chemistry and a promising candidate for the development of new materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this fascinating molecule.